2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene

• Molecular Formula: C10H14ClFOSi
• Molecular Weight: 232.75 g/mol
• IUPAC Name: (2-chloro-6-fluoro-3-methoxyphenyl)-trimethylsilane
• InChI: InChI=1S/C10H14ClFOSi/c1-13-8-6-5-7(12)10(9(8)11)14(2,3)4/h5-6H,1-4H3
• InChI Key: YVQZKTRPUMDUFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)[Si](C)(C)C)Cl

Description

2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene is a useful research compound. Its molecular formula is C10H14ClFOSi and its molecular weight is 232.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-fluoroanisole (16.5 g, 100 mmol) in THF (500 mL) cooled at −75° C. was added dropwise a solution of t-BuLi in pentane (1.7 M, 61.8 mL, 105 mmol). The reaction was kept at −75° C. for 15 min, quenched at −75° C. with trimethylchlorosilane (19.0 mL, 150 mmol) and finally poured into a saturated solution of sodium bicarbonate. The organic layer was washed with brine, dried over magnesium sulfate and concentrated. The residue was purified by chromatography on silica gel eluting with 20:1 hexane:diethyl ether to give the title product.